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Compound of Interest |

Compound Name: 2-methylallyl benzoate
CAS No.: 829-53-8
Cat. No.: B3057604

2-Methylallyl benzoate (CAS: 22134-80-1), also known as Methallyl benzoate, is a niche
benzoate ester often used in fragrance synthesis and organic intermediate applications.[1][2]
Unlike its lighter homolog, Methyl benzoate (CAS 93-58-3), specific safety data for this
molecule is frequently conflated in general databases.[1][2]

Critical Distinction: While Methyl benzoate is a Class IlIA combustible liquid (Flash Point
~83°C), 2-Methylallyl benzoate has a higher molecular weight and lower vapor pressure,
classifying it as a Class IlIB Combustible Liquid (Flash Point >93°C/200°F).[1][2]

Disposal Directive:
o DO NOT dispose of via sink/drain (High aquatic toxicity/insolubility).[2]
e DO NOT mix with strong oxidizers (Risk of allylic oxidation).[2]

o DO manage as Non-RCRA Regulated Organic Waste destined for high-temperature
incineration.

Chemical Profile & Hazard Identification

To ensure safe handling, you must understand the specific physicochemical properties that
dictate the disposal pathway.[1]
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Property Value | Characteristic Operational Implication

Distinct from Methyl Benzoate.

Chemical Name 2-Methylallyl benzoate 2]
Use this for waste manifesting.
CAS Number 22134-80-1
[1][2]
Higher carbon content requires
Molecular Formula C11H1202 o ]
incineration.[2]
Class 11IB Combustible. Not
] "Flammable" by DOT
Flash Point > 93°C (> 200°F) (Est.) o ,
definition, but burns if heated.
[11[2]
- ] Strictly Prohibited from sewer
Water Solubility Insoluble (Hydrophobic) )
disposal.[2]
Generally stable, but the allylic
Reactivity Allylic Ester double bond is susceptible to

oxidation.[1][2]

Expert Insight - The Allylic Factor: Unlike saturated esters (e.g., Ethyl benzoate), this molecule
contains an allylic double bond.[1][2] While less prone to peroxide formation than ethers, long-
term storage in clear glass exposed to light can induce autoxidation.[1][2]

o Protocol: Test older containers for peroxides using standard starch-iodide paper before
consolidating into large waste drums.[1][2]

Pre-Disposal Treatment & Segregation

Effective disposal begins at the bench.[1] Improper segregation is the leading cause of waste
vendor rejections.[2]

Step 1: Waste Characterization

Determine if the 2-methylallyl benzoate is "Pure" or "Mixed."[2]

» Pure/Stock: Expired reagents.[2]
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e Mixed: Reaction mixtures containing solvents (DCM, Ethyl Acetate, etc.).[1][2]

Step 2: Segregation Rules

e Segregate FROM: Strong oxidizers (Nitric acid, Peroxides), Strong Bases (Sodium
Hydroxide - causes hydrolysis and heat), and Sharps.[1][2]

o Compatible WITH: Other non-halogenated organic solvents (Acetone, Methanol, Toluene)
unless the mixture lowers the flashpoint below 60°C, triggering a D001 hazardous waste
code.[1][2]

Disposal Workflow: The Core Protocol

This self-validating workflow ensures compliance with EPA standards and minimizes safety
risks.[1][2]

Phase A: Collection & Containment

» Container Selection: Use Amber Glass or High-Density Polyethylene (HDPE) containers.[2]
Avoid LDPE or non-fluorinated plastics for long-term storage of concentrated esters.[1][2]

» Headspace: Leave at least 10% headspace to allow for thermal expansion during transport.

[1][2]

Phase B: Labeling Strategy

Standard "Hazardous Waste" labels are recommended even if the material is technically "Non-
RCRA Regulated" due to its combustibility.

o Constituents: Write "2-Methylallyl benzoate" clearly. Do not use abbreviations like "MAB."

» Hazard Checkbox: Mark "Toxic" (Aquatic) and "Combustible."[2]

Phase C: Regulatory Classification (RCRA)[1][2]

e Is it a P-List or U-List Waste? No.

e Is it Characteristic (D-List)?
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o If Pure: Likely Non-Hazardous (Flash point > 60°C).

o If Mixed with Solvents: Likely DOO1 (Ignitable) or F-Listed (Solvent mixtures).[2]

» Best Practice: Manage as Class 55 Non-RCRA Regulated Liquid (if pure) or consolidate with
D001 Waste for fuel blending.

Visualizing the Disposal Decision Tree

The following diagram outlines the logical flow for categorizing and disposing of 2-methylallyl
benzoate.
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Waste Generation:
2-Methylallyl Benzoate

Is the waste Pure or Mixed?

Mixed with Solvents
(Reaction Waste)

Pure Substance
(Expired/Unused)

FP > 93°C (Intrinsic) | Check Flash Point (FP)

Contains High Boiling Solvents \Contains Acetone/Hexane etc.

FP > 60°C FP <60°C
(Combustible) (Flammable)

Label: Non-RCRA Regulated Label: Hazardous Waste

Organic Waste Code: D001 (Ignitable)

Final Disposal:
High-Temp Incineration / Fuel Blending

Click to download full resolution via product page

Caption: Decision logic for classifying and manifesting 2-methylallyl benzoate waste streams.

Emergency Contingencies
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Even with perfect protocols, spills happen.[1][2] Incorporate this into your Chemical Hygiene

Plan (CHP).[2]

Scenario

Immediate Action

Clean-Up Protocol

Minor Spill (< 100mL)

Ventilate area.[2] Remove
ignition sources.[1][2][3][4][5]

Absorb with vermiculite or clay
pads.[1][2] Place in a sealed
bag labeled "Spill Debris -
Combustible."

Major Spill (> 1L)

Evacuate lab. Call EHS.[1][2]

Do not use water (immiscible;
will spread spill).[2] Use
sand/earth dikes to prevent
drain entry.[1][2]

Skin Contact

Remove contaminated
clothing.[2][3][5][6][71[8]

Wash with soap and water for
15 min.[1][2][8] (Lipophilic
nature makes water-only

rinsing ineffective).[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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